Cas no 50841-33-3 (Butanamide, 4-(acetylamino)-N-(4-bromophenyl)-)

• Product Name: Butanamide, 4-(acetylamino)-N-(4-bromophenyl)-
• CAS No: 50841-33-3
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 363943
• PubChem ID: 39754427
• Update Time: 2025-04-19

Butanamide, 4-(acetylamino)-N-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-(acetylamino)-N-(4-bromophenyl)-
• 4-acetamido-N-(4-bromophenyl)butanamide
• 50841-33-3
• DTXSID30653801

• Inchi： 1S/C12H15BrN2O2/c1-9(16)14-8-2-3-12(17)15-11-6-4-10(13)5-7-11/h4-7H,2-3,8H2,1H3,(H,14,16)(H,15,17)
• InChI Key： AZLJNWMASNLNHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CCCNC(C)=O)=O

Computed Properties

• Exact Mass: 298.03175
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2